Cas no 452362-19-5 (4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• CAS No: 452362-19-5
• MF: C₂₄H₂₇N₅O₆S₂
• MW: 545.631082773209
• CID: 6010308
• PubChem ID: 12005813
• Update Time: 2025-08-02

4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• Benzamide, 4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]-N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
• 452362-19-5
• F1750-0029
• CHEMBL1471802
• AKOS024609319
• 4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide
• Oprea1_334104
• SMR000238018
• HMS2562I12
• 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide
• MLS000697324

• Inchi： 1S/C24H27N5O6S2/c1-16-12-13-25-24(26-16)28-36(31,32)21-10-6-20(7-11-21)27-23(30)19-4-8-22(9-5-19)37(33,34)29-14-17(2)35-18(3)15-29/h4-13,17-18H,14-15H2,1-3H3,(H,27,30)(H,25,26,28)
• InChI Key： ZMBOWTQMSVCZKU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NC=CC(C)=N2)(=O)=O)C=C1)(=O)C1=CC=C(S(N2CC(C)OC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 545.14027595g/mol
• Monoisotopic Mass: 545.14027595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Density: 1.411±0.06 g/cm3(Predicted)
• pka: 6.57±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

4-(2,6-Dimethylmorpholin-4-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide: A Comprehensive Overview

4-(2,6-Dimethylmorpholin-4-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide, identified by the CAS registry number 452362-19-5, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by the presence of a benzamide group, a sulfonyl group, and a morpholine ring. The benzamide moiety serves as a versatile platform for further functionalization, while the sulfonyl group contributes to the compound's stability and bioavailability. The morpholine ring, substituted with two methyl groups at positions 2 and 6, enhances the compound's lipophilicity and pharmacokinetic properties. These structural elements collectively contribute to the compound's ability to interact with biological targets in a specific manner.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve yield but also reduce reaction time, making large-scale production feasible. The use of morpholine derivatives in drug design has been a focal point in recent years, as they offer unique advantages in terms of solubility and metabolic stability.

The biological activity of CAS No. 452362-19-5 has been extensively studied in preclinical models. Experimental data suggest that this compound exhibits potent inhibitory activity against several enzymes involved in inflammatory pathways. For instance, it has demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain management. Additionally, studies have shown that this compound may possess anti-cancer properties by modulating signaling pathways critical for tumor growth and metastasis.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the compound interacts with specific residues on target proteins, providing insights into its mechanism of action. These findings are particularly valuable for designing analogs with improved efficacy and reduced off-target effects.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in animal models. Its ability to cross biological membranes efficiently suggests potential for oral administration, which is a significant advantage in drug development. However, further studies are required to evaluate its long-term safety and toxicity profiles.

The integration of this compound into drug discovery pipelines has opened new avenues for therapeutic intervention. Its unique combination of structural features and biological activities positions it as a promising candidate for treating conditions such as inflammation, pain, and cancer. Collaborative efforts between academia and industry are expected to accelerate its progression through clinical trials.

In conclusion, 4-(2,6-Dimethylmorpholin-4-yl)sulfonyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide, or CAS No. 452362-19-5, represents a significant advancement in medicinal chemistry. Its versatile structure, coupled with promising biological activities, underscores its potential as a novel therapeutic agent. As research continues to unfold, this compound is likely to play a pivotal role in addressing unmet medical needs across various disease areas.